![molecular formula C52H70O18 B609816 3-Ethyl-16,26-dihydroxy-15-[3-hydroxy-4-(4-hydroxy-5-methoxy-6-methyloxan-2-yl)oxy-5-(2-methoxy-6-methylbenzoyl)oxy-6-methyloxan-2-yl]oxy-6,12,20-trimethyl-21,24-dioxo-22,25-dioxapentacyclo[21.2.1.01,6.011,20.014,19]hexacosa-4,12,23(26)-triene-4-carboxylic acid CAS No. 130743-11-2](/img/structure/B609816.png)
3-Ethyl-16,26-dihydroxy-15-[3-hydroxy-4-(4-hydroxy-5-methoxy-6-methyloxan-2-yl)oxy-5-(2-methoxy-6-methylbenzoyl)oxy-6-methyloxan-2-yl]oxy-6,12,20-trimethyl-21,24-dioxo-22,25-dioxapentacyclo[21.2.1.01,6.011,20.014,19]hexacosa-4,12,23(26)-triene-4-carboxylic acid
Overview
Description
PA 46101 A is an antibiotic isolated from Streptomyces strain PA-46101.
Scientific Research Applications
Synthesis and Characterization
Complex chemical compounds, including those with structures similar to 3-Ethyl-16,26-dihydroxy-15-[3-hydroxy-4-(4-hydroxy-5-methoxy-6-methyloxan-2-yl)oxy-5-(2-methoxy-6-methylbenzoyl)oxy-6-methyloxan-2-yl]oxy-6,12,20-trimethyl-21,24-dioxo-22,25-dioxapentacyclo[21.2.1.01,6.011,20.014,19]hexacosa-4,12,23(26)-triene-4-carboxylic acid, are often synthesized and characterized for various purposes. For example, Xiaodong Chen, Jiao Ye, and A. Hu (2012) synthesized and characterized 5,6-Dimethoxy-N-[(R)-4-methoxy-2-(prop-1-en-2-yl)-2,3-dihydrobenzofuran-5-yl]-1,1a,2,7b-tetrahydrocyclopropa[c]chromene-7b-carboxamide, providing insights into the structure and properties of such compounds (Chen, Ye, & Hu, 2012).
Bioactive Potential and Antioxidant Activities
Research into the bioactive potential of complex compounds, such as antioxidant activities, is another area of focus. K. Chakraborty, D. Joseph, Minju Joy, and Vamshi Krishna Raola (2016) characterized substituted aryl meroterpenoids from red seaweed as potential antioxidants, highlighting the importance of studying natural compounds for their bioactive potentials (Chakraborty, Joseph, Joy, & Raola, 2016).
Antimicrobial and Anti-Tubercular Activities
Complex chemical compounds are also studied for their potential antimicrobial and anti-tubercular activities. V. B. Tatipamula and G. Vedula (2019) explored the antimicrobial and anti-tubercular activities of isolates and semi-synthetic derivatives from the lichen Ramalina leiodea, demonstrating the significance of such compounds in medical research (Tatipamula & Vedula, 2019).
properties
CAS RN |
130743-11-2 |
|---|---|
Product Name |
3-Ethyl-16,26-dihydroxy-15-[3-hydroxy-4-(4-hydroxy-5-methoxy-6-methyloxan-2-yl)oxy-5-(2-methoxy-6-methylbenzoyl)oxy-6-methyloxan-2-yl]oxy-6,12,20-trimethyl-21,24-dioxo-22,25-dioxapentacyclo[21.2.1.01,6.011,20.014,19]hexacosa-4,12,23(26)-triene-4-carboxylic acid |
Molecular Formula |
C52H70O18 |
Molecular Weight |
983.114 |
IUPAC Name |
3-ethyl-16,26-dihydroxy-15-[3-hydroxy-4-(4-hydroxy-5-methoxy-6-methyloxan-2-yl)oxy-5-(2-methoxy-6-methylbenzoyl)oxy-6-methyloxan-2-yl]oxy-6,12,20-trimethyl-21,24-dioxo-22,25-dioxapentacyclo[21.2.1.01,6.011,20.014,19]hexacosa-4,12,23(26)-triene-4-carboxylic acid |
InChI |
InChI=1S/C52H70O18/c1-10-28-22-52-44(56)43(47(60)70-52)69-49(61)51(7)31(15-11-12-19-50(52,6)23-30(28)45(57)58)25(3)20-29-32(51)17-18-33(53)41(29)68-48-38(55)42(66-36-21-34(54)39(63-9)26(4)64-36)40(27(5)65-48)67-46(59)37-24(2)14-13-16-35(37)62-8/h13-14,16,20,23,26-29,31-34,36,38-42,48,53-56H,10-12,15,17-19,21-22H2,1-9H3,(H,57,58) |
InChI Key |
GUUBJNZJQYYEGQ-FODYDRHCSA-N |
SMILES |
CCC1CC23C(=C(C(=O)O2)OC(=O)C4(C5CCC(C(C5C=C(C4CCCCC3(C=C1C(=O)O)C)C)OC6C(C(C(C(O6)C)OC(=O)C7=C(C=CC=C7OC)C)OC8CC(C(C(O8)C)OC)O)O)O)C)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PA 46101 A; PA-46101 A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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